Cas no 941984-49-2 (N-cyclopentyl-2-{5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide)

• Product Name: N-cyclopentyl-2-{5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide
• CAS No: 941984-49-2
• MF: C₁₉H₂₆N₄O₄
• MW: 374.434144496918
• CID: 6220324
• PubChem ID: 16801611
• Update Time: 2025-06-14

N-cyclopentyl-2-{5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-{5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide
• F2094-0670
• N-cyclopentyl-2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetamide
• N-cyclopentyl-2-(5-ethoxy-6-ethyl-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetamide
• 941984-49-2
• AKOS024626826

• Inchi： 1S/C19H26N4O4/c1-4-12-10-20-17-15(16(12)27-5-2)18(25)23(19(26)22(17)3)11-14(24)21-13-8-6-7-9-13/h10,13H,4-9,11H2,1-3H3,(H,21,24)
• InChI Key： LBWILAWUUJUJPJ-UHFFFAOYSA-N
• SMILES： O=C(CN1C(N(C)C2C(=C(C(=CN=2)CC)OCC)C1=O)=O)NC1CCCC1

Computed Properties

• Exact Mass: 374.19540532g/mol
• Monoisotopic Mass: 374.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.8Ų

Additional information on N-cyclopentyl-2-{5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide

Comprehensive Analysis of N-cyclopentyl-2-{5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide (CAS No. 941984-49-2)

The compound N-cyclopentyl-2-{5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide, identified by its CAS number 941984-49-2, is a specialized pyridopyrimidine derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a pyrido[2,3-d]pyrimidine core with cyclopentyl and acetamide substituents, which contribute to its distinct physicochemical properties. Researchers are increasingly interested in this compound due to its potential applications in targeted drug design, particularly in modulating enzyme activity or protein-protein interactions.

In recent years, the demand for novel heterocyclic compounds like N-cyclopentyl-2-{5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide has surged, driven by advancements in precision medicine and computational chemistry. The compound's multi-substituted pyrimidine structure aligns with current trends in small molecule therapeutics, where researchers seek molecules capable of interacting with specific biological targets. Its ethoxy and ethyl groups may influence solubility and bioavailability, making it a candidate for optimization in drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of CAS 941984-49-2 involves sophisticated multi-step organic synthesis, often requiring regioselective functionalization of the pyridopyrimidine scaffold. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound's purity and structural integrity. These methods are frequently searched by synthetic chemists working with complex nitrogen-containing heterocycles.

The pharmacophore model of this compound suggests potential interactions with various biological targets, though specific applications remain under investigation. Unlike many broad-spectrum compounds, derivatives of this class often exhibit selective binding properties, a feature highly valued in modern drug development. This specificity aligns with growing interest in personalized therapeutics and minimizing off-target effects - topics frequently discussed in recent medicinal chemistry literature.

Stability studies of N-cyclopentyl-2-{5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide indicate that proper storage conditions are crucial for maintaining its chemical integrity. The compound typically requires protection from moisture and light, common concerns for many dioxo-pyrimidine derivatives. These storage parameters are frequently searched by laboratory technicians and compound managers handling sensitive research chemicals.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes for producing CAS 941984-49-2. This includes investigating catalytic methods and atom-economical reactions to reduce waste generation. Such approaches respond to increasing industry focus on environmentally friendly synthesis of complex organic molecules.

The patent landscape surrounding pyrido[2,3-d]pyrimidine derivatives has expanded significantly, with CAS 941984-49-2 representing an important structural motif in several recent filings. Intellectual property searches reveal growing commercial interest in this chemical space, particularly for applications in kinase inhibition and signal transduction modulation - areas receiving substantial research funding worldwide.

Analytical method development for N-cyclopentyl-2-{5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide presents unique challenges due to its complex structure. Researchers often search for optimized chromatographic conditions and detection parameters when working with such compounds. Recent advancements in UHPLC and tandem mass spectrometry have improved the analysis of similar low-abundance synthetic compounds.

In formulation science, the physicochemical properties of CAS 941984-49-2 influence its potential delivery strategies. The compound's logP, pKa, and crystalline form are critical parameters frequently investigated during preformulation studies. These characteristics determine compatibility with various drug delivery systems, a hot topic in pharmaceutical technology circles.

Safety assessments of N-cyclopentyl-2-{5-ethoxy-6-ethyl-1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-3-yl}acetamide follow standard GLP guidelines for research compounds. While comprehensive toxicological data may be limited at this stage, proper laboratory handling procedures are essential when working with this and similar high-potency synthetic molecules - a subject of numerous workplace safety inquiries.

The global market for specialized pharmaceutical intermediates like CAS 941984-49-2 continues to grow, driven by increasing outsourcing of complex synthesis by drug developers. This trend reflects the broader shift toward specialty chemical manufacturing in the life sciences sector, with quality control of such compounds being a frequent search topic among procurement specialists.

Future research directions for this compound class may include exploration of its structure-activity relationships through systematic analog synthesis. The scientific community shows particular interest in modifying the cyclopentyl and ethoxy moieties to optimize desired biological properties - an approach aligned with current medicinal chemistry optimization strategies.